1-Chloro-2-methanesulfonyloxy-propane
Description
1-Chloro-2-methanesulfonyloxy-propane (CAS: Not explicitly provided in evidence) is an organochlorine compound featuring a methanesulfonyloxy (mesyl, MsO) group and a chlorine substituent on adjacent carbon atoms. Its structure can be represented as CH2ClCH2OSO2CH3, with a molecular formula of C4H9ClO3S and a molecular weight of ~172.63 g/mol.
Properties
Molecular Formula |
C4H9ClO3S |
|---|---|
Molecular Weight |
172.63 g/mol |
IUPAC Name |
1-chloropropan-2-yl methanesulfonate |
InChI |
InChI=1S/C4H9ClO3S/c1-4(3-5)8-9(2,6)7/h4H,3H2,1-2H3 |
InChI Key |
MGUCIUVZTDVXBS-UHFFFAOYSA-N |
Canonical SMILES |
CC(CCl)OS(=O)(=O)C |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Functional Group Analysis
1-Chloro-2-methanesulfonyloxy-propane
- Functional Groups : Chlorine (Cl) and methanesulfonyloxy (MsO).
- Key Features : The mesyl group enhances leaving-group ability, increasing reactivity in substitution reactions compared to simple chloroalkanes.
1-Chloro-2-methylpropane ()
- Structure : (CH3)2CHCH2Cl.
- Functional Group : Chlorine only.
- Synthesis: Produced via reaction of isobutanol with sulphurous oxychloride (SOCl2) under pyridine catalysis (65% yield at 70°C) .
- Reactivity : Less reactive in substitutions due to the absence of a strong leaving group.
3-Chloro-2-methyl-1-propene ()
- Structure : CH2=C(Cl)CH2CH3.
- Functional Groups : Chlorine and alkene.
- Applications : Used in polymer research and as a methallyl chloride precursor. Its double bond enables addition reactions, contrasting with the substitution focus of the target compound .
1-Chloro-2-methyl-2-propanol ()
- Structure : (CH3)2C(OH)CH2Cl.
- Functional Groups : Chlorine and hydroxyl (-OH).
- Safety : Requires stringent handling (e.g., immediate washing after skin contact) due to irritancy .
- Reactivity : Hydroxyl group enables dehydration or oxidation, differing from the mesyl group’s role.
1-Chloro-1-phenyl-2-methylaminopropane ()
- Structure : C6H5CH(NHCH3)CH2Cl.
- Functional Groups : Chlorine and amine.
- Applications : A chloro-ephedrine derivative (MW = 183 g/mol), highlighting pharmaceutical relevance of chloro-amine hybrids .
Physical and Chemical Properties
| Compound | Molecular Weight (g/mol) | Key Functional Groups | Reactivity Profile |
|---|---|---|---|
| 1-Chloro-2-methanesulfonyloxy-propane | ~172.63 | Cl, MsO | High (nucleophilic substitution) |
| 1-Chloro-2-methylpropane | 92.57 | Cl | Moderate (SN2 reactions) |
| 3-Chloro-2-methyl-1-propene | 90.55 | Cl, Alkene | High (addition reactions) |
| 1-Chloro-2-methyl-2-propanol | 124.59 | Cl, -OH | Moderate (dehydration/oxidation) |
| 1-Chloro-1-phenyl-2-methylaminopropane | 183.68 | Cl, Amine | Moderate (pharmaceutical intermediates) |
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